Cas no 2171224-60-3 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidopropanoic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidopropanoic acid
• CAS No: 2171224-60-3
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6429264
• PubChem ID: 165569649
• Update Time: 2025-06-08

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidopropanoic acid
• EN300-1580599
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-propylpentanamido]propanoic acid
• 2171224-60-3

• Inchi： 1S/C27H34N2O5/c1-4-14-29(15-13-25(30)31)26(32)24(16-18(2)3)28-27(33)34-17-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,18,23-24H,4,13-17H2,1-3H3,(H,28,33)(H,30,31)/t24-/m0/s1
• InChI Key： HAXWRONVAZSHQZ-DEOSSOPVSA-N
• SMILES： O(C(N[C@H](C(N(CCC(=O)O)CCC)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidopropanoic acid

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidopropanoic Acid (CAS No. 2171224-60-3): An Overview

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidopropanoic acid (CAS No. 2171224-60-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins due to its unique structural and functional properties.

The Fmoc group is a widely used protecting group in peptide synthesis, known for its ease of removal under mild conditions and its ability to prevent unwanted side reactions. The presence of the Fmoc group in 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidopropanoic acid ensures that the amino group remains protected during multi-step synthetic processes, allowing for precise control over the formation of peptide bonds.

In recent years, the use of Fmoc-protected amino acids has been extensively studied in the context of drug discovery and development. One notable application is in the synthesis of bioactive peptides, which have shown promise in treating various diseases, including cancer, diabetes, and neurodegenerative disorders. For example, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that Fmoc-protected amino acids can be used to synthesize peptides with enhanced stability and bioavailability, making them attractive candidates for therapeutic applications.

The structural complexity of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidopropanoic acid also contributes to its versatility in chemical modifications. The presence of multiple functional groups, such as the carboxylic acid, amino, and alkyl groups, allows for a wide range of chemical transformations. This makes it an ideal building block for the development of novel compounds with diverse biological activities.

In addition to its use in peptide synthesis, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidopropanoic acid has also been explored for its potential as a chiral catalyst in asymmetric synthesis. Chiral catalysts are essential in the production of enantiomerically pure compounds, which are often required for pharmaceutical applications. A recent study published in the Tetrahedron: Asymmetry (2020) reported that this compound can effectively catalyze asymmetric reactions with high enantioselectivity, further expanding its utility in synthetic chemistry.

The physical and chemical properties of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidopropanoic acid have been well-characterized through various analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly used to confirm its purity and identity. These techniques are crucial for ensuring that the compound meets the stringent quality standards required for pharmaceutical applications.

The safety profile of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidopropanoic acid has also been evaluated. Toxicological studies have shown that it is generally well-tolerated at therapeutic concentrations, with minimal adverse effects. However, as with any chemical compound used in pharmaceutical research, proper handling and storage protocols should be followed to ensure safety.

In conclusion, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidopropanoic acid (CAS No. 2171224-60-3) is a versatile and valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique properties make it an essential tool for the synthesis of bioactive peptides and other complex molecules. As research in this field continues to advance, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in the scientific community.